Octodrine
Overview
Description
Octodrine, also known as Dimethylhexylamine (DMHA), is a central nervous stimulant that increases the uptake of dopamine and noradrenaline . It was originally developed as a nasal decongestant in the 1950s . Today, it is included as an ingredient in products used as dietary supplements to boost workout performance, burn fat, or increase weight loss .
Molecular Structure Analysis
Octodrine has a chemical formula of C8H19N . The molecular lipophilicity potential (MLP) surface of the octodrine molecule shows hydrophobic surfaces depicted in red and polar surfaces in blue .Chemical Reactions Analysis
There is a lack of publications on the chemical reactions of Octodrine . Future research should focus on establishing the detection and identification of Octodrine, along with potential contaminants, excipients, and other active ingredients in the currently promoted powder-products .Physical And Chemical Properties Analysis
The physical and chemical properties of Octodrine are not well-documented in the literature. Future research should focus on this aspect .Scientific Research Applications
Cardiovascular Research
Animal studies from the 1940s through the 1970s have shown that Octodrine can increase blood pressure and cardiac output. This makes it a compound of interest in cardiovascular research, particularly in understanding the mechanisms of action on the heart and blood vessels .
Neuropharmacology
Octodrine’s ability to modulate neurotransmitter levels suggests potential applications in neuropharmacology. It could be used to study the effects of increased dopamine and noradrenaline levels on brain function and behavior .
Respiratory Therapeutics
As an inhalant, Octodrine was used to treat bronchitis and laryngitis. Although it is no longer approved for such uses, its past applications provide a basis for research into new respiratory therapeutics .
Analytical Chemistry
There is a lack of publications on the chemical analysis of Octodrine. Future research could focus on developing methods for the detection and identification of Octodrine, along with potential contaminants and other active ingredients in supplements .
Synthesis of Substituted Pyrrolidones
Octodrine can be used as a reagent in the synthesis of substituted pyrrolidones by reductive amination of levulinic acid using supported platinum catalysts. This application is significant in the field of organic chemistry and drug design .
Photoconductor Synthesis
2-Amino-6-methylheptane serves as a building block for the synthesis of n-type photoconductors, such as N,N′-bis(1,5-dimethylhexyl)-3,4:9,10-perylenebis(dicarbox-imide) (PDHEP). This has implications for the development of new materials for electronic devices .
Sulfamide Synthesis
In the synthesis of unsymmetrical sulfamide, Octodrine acts as a nucleophilic amine, reacting with sulfamic acid salts and triphenylphosphine ditriflate. This process is relevant in the creation of compounds with potential pharmacological activities .
Each of these applications demonstrates the versatility of Octodrine in scientific research, spanning from sports science to material chemistry. However, it’s important to note that the safety profile and regulatory status of Octodrine should be carefully considered in any research or application. The uncontrolled use of Octodrine raises serious health implications, and more studies are needed to fully understand its effects .
Mechanism of Action
Octodrine is thought to have stimulant effects similar to decongestants such as pseudoephedrine, ephedrine, and others . It binds to beta-2 adrenergic receptors on the outer membrane of myometrial cells, activates adenyl cyclase to increase the level of cAMP which decreases intracellular calcium and leads to a decrease of uterine contractions .
Safety and Hazards
Octodrine is possibly unsafe when taken by mouth . It might have effects similar to dimethylamylamine (DMAA) which is another stimulant that might cause serious side effects, including heart attack and death . The safety of Octodrine for human use is unknown because no placebo-controlled trials have been conducted .
Future Directions
Future studies should focus on the central effect of Octodrine and its correlation with patterns of cerebral dominance and the lateralization of brain function . Moreover, there is an inadequate body of data in relation to the geographic usage of Octodrine, particularly for contrasting the developing world .
properties
IUPAC Name |
6-methylheptan-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H19N/c1-7(2)5-4-6-8(3)9/h7-8H,4-6,9H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QNIVIMYXGGFTAK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CCCC(C)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H19N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID8046535 |
Source
|
| Record name | 2-Amino-6-methylheptane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID8046535 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
129.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Octodrine | |
CAS RN |
543-82-8 |
Source
|
| Record name | (±)-1,5-Dimethylhexylamine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=543-82-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Octodrine [USAN:INN] | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000543828 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Octodrine | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=759813 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 2-Heptanamine, 6-methyl- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | 2-Amino-6-methylheptane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID8046535 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Octodrine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.008.047 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | OCTODRINE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/3GQ9E911BI | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(2R)-2-amino-5-[[hydroxy(sulfamoyloxy)phosphoryl]amino]pentanoic acid](/img/structure/B1677107.png)
